Cas no 462661-85-4 ({2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride)

• Product Name: {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride
• CAS No: 462661-85-4
• MF: C₂₅H₂₇Cl₃N₃V
• MW: 526.802484750748
• CID: 5225845
• Update Time: 2026-03-07

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride Chemical and Physical Properties

Names and Identifiers

• {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride

• Inchi： 1S/C25H27N3.3ClH.V/c1-5-20-12-7-9-14-24(20)26-18(3)22-16-11-17-23(28-22)19(4)27-25-15-10-8-13-21(25)6-2;;;;/h7-17H,5-6H2,1-4H3;3*1H;/q;;;;+3/p-3/b26-18+,27-19+;;;;
• InChI Key： SBFLLGYIMXIOEP-DCEOFXGSSA-K
• SMILES： [V](Cl)(Cl)Cl.N1C(=CC=CC=1/C(/C)=N/C1C=CC=CC=1CC)/C(/C)=N/C1C=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 550
• Topological Polar Surface Area: 37.6

Additional information on {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride

Comprehensive Overview of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride (CAS No. 462661-85-4)

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride (CAS No. 462661-85-4) is a highly specialized vanadium-based coordination compound that has garnered significant attention in the fields of catalysis and material science. This compound features a unique tridentate ligand system, which is formed by the pyridine core and two iminoethyl groups. The presence of vanadium(III) in the center of the complex makes it particularly useful for applications requiring redox-active metal centers.

In recent years, the demand for efficient catalysts in polymerization reactions has driven research into vanadium complexes like {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride. Its ability to facilitate olefin polymerization under mild conditions has made it a subject of interest for industries focused on sustainable plastic production. Additionally, the compound's ligand framework provides excellent stereochemical control, which is crucial for producing high-performance polymers with tailored properties.

The synthesis of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride involves a multi-step process, starting with the preparation of the bis(imino)pyridine ligand, followed by its coordination with vanadium trichloride. Researchers have optimized these steps to achieve high yields and purity, making the compound more accessible for industrial applications. Its structural characterization is typically performed using techniques such as X-ray crystallography, NMR spectroscopy, and elemental analysis.

One of the most intriguing aspects of this compound is its potential role in green chemistry. With growing concerns about environmental sustainability, scientists are exploring how vanadium catalysts can reduce energy consumption and waste in chemical processes. {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has shown promise in this regard, particularly in atom-efficient reactions and recyclable catalytic systems.

Beyond catalysis, this compound is also being investigated for its electronic properties. The redox-active vanadium center and the conjugated ligand system make it a candidate for use in molecular electronics and energy storage devices. Recent studies have highlighted its potential in battery materials and electrocatalysis, aligning with the global push toward renewable energy solutions.

For researchers and industries looking to explore the capabilities of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to ensure its stability and longevity. Storing it in an inert atmosphere and avoiding exposure to moisture are recommended practices.

In summary, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride (CAS No. 462661-85-4) represents a versatile and innovative compound with broad applications in catalysis, material science, and green chemistry. Its unique structural features and functional properties make it a valuable tool for advancing research and industrial processes. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.